molecular formula C8H10F3N3O2 B2502570 Methyl 3-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]propanoate CAS No. 2248336-07-2

Methyl 3-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]propanoate

Cat. No. B2502570
CAS RN: 2248336-07-2
M. Wt: 237.182
InChI Key: BYTGWUVROVGVFP-UHFFFAOYSA-N
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Description

“Methyl 3-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]propanoate” is a chemical compound that contains a pyrazole ring, a five-membered aromatic heterocycle, with an amino group and a trifluoromethyl group attached . Pyrazole compounds are known for their diverse pharmacological effects .

properties

IUPAC Name

methyl 3-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]propanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10F3N3O2/c1-16-6(15)2-3-14-4-5(12)7(13-14)8(9,10)11/h4H,2-3,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYTGWUVROVGVFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CCN1C=C(C(=N1)C(F)(F)F)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10F3N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

237.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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